N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]butanamide

• IUPAC Name: N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]butanamide
• InChI: InChI=1S/C13H15N3O2/c1-3-6-12(17)15-11-8-5-4-7-10(11)13-14-9(2)16-18-13/h4-5,7-8H,3,6H2,1-2H3,(H,15,17)
• InChI Key: YWMNCJIEPNATHM-UHFFFAOYSA-N
• Canonical SMILES: CCCC(=O)NC1=CC=CC=C1C2=NC(=NO2)C
• Molecular Formula: C13H15N3O2
• Molecular Weight: 245.28 g/mol

Description

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]butanamide is a compound that belongs to the class of 1,2,4-oxadiazole derivatives. These compounds are known for their diverse biological activities and potential applications in various fields such as agriculture, medicine, and industry. The presence of the oxadiazole ring in the structure imparts unique chemical and biological properties to the compound.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the cyclization of amidoximes with organic nitriles in the presence of catalysts such as p-toluenesulfonic acid (PTSA) and zinc chloride (ZnCl2) . The reaction conditions often include refluxing in a suitable solvent like dimethylformamide (DMF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimization of reaction conditions can enhance the yield and purity of the product. The choice of solvents, catalysts, and purification methods are crucial factors in the industrial synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]butanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert the oxadiazole ring to other functional groups.

Substitution: The aromatic ring in the compound can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Electrophilic substitution reactions may involve reagents like halogens (Cl2, Br2) and nitrating agents (HNO3).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols.

Scientific Research Applications

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]butanamide has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It exhibits nematicidal activity against plant-parasitic nematodes, making it a potential candidate for agricultural applications.

Medicine: The compound’s biological activity suggests potential therapeutic applications, including antibacterial and antifungal properties.

Industry: It can be used in the development of new pesticides and other agrochemicals.

Mechanism of Action

The mechanism of action of N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]butanamide involves its interaction with specific molecular targets. For instance, it has been shown to inhibit succinate dehydrogenase (SDH), an enzyme involved in the mitochondrial electron transport chain . This inhibition disrupts cellular respiration in target organisms, leading to their death. Molecular docking studies have indicated strong binding affinity to the active site of SDH.

Comparison with Similar Compounds

Similar Compounds

1,2,4-Oxadiazole Derivatives: Compounds with similar structures, such as 3-(4-chlorophenyl)-5-(((5-(4-fluorophenyl)-1,3,4-oxadiazol-2-yl)thio)methyl)-1,2,4-oxadiazole.

Indole Derivatives: These compounds also exhibit diverse biological activities and are used in various therapeutic applications.

Uniqueness

N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]butanamide stands out due to its specific nematicidal activity and strong inhibition of succinate dehydrogenase. Its unique structure allows for targeted biological interactions, making it a promising candidate for further research and development in agriculture and medicine.